otenabant hydrochloride as a selective CB1 antagonist
otenabant hydrochloride as a selective CB1 antagonist
An In-Depth Technical Guide to Otenabant (B1677804) Hydrochloride: A Selective CB1 Antagonist
For Researchers, Scientists, and Drug Development Professionals
Abstract
Otenabant hydrochloride (CP-945,598) is a potent and highly selective competitive antagonist of the Cannabinoid Receptor 1 (CB1). Developed by Pfizer, it reached Phase III clinical trials for the treatment of obesity before its development was discontinued. This document provides a comprehensive technical overview of otenabant, including its mechanism of action, pharmacological profile, key experimental methodologies, and the context of its clinical development. All quantitative data are summarized in structured tables, and relevant pathways and workflows are visualized using diagrams.
Introduction
The endocannabinoid system, comprising cannabinoid receptors, endogenous ligands, and metabolic enzymes, is a critical regulator of numerous physiological processes, including appetite, energy metabolism, and mood.[1] The CB1 receptor, densely expressed in the central nervous system (CNS) and also present in peripheral tissues, is a key component of this system.[2][3][4] Activation of the CB1 receptor is known to stimulate appetite, making it a prime target for anti-obesity therapies.[1]
Otenabant (CP-945,598) was developed as a second-generation CB1 receptor antagonist, following the first-in-class drug rimonabant.[5][6] It was designed to decrease food intake and promote weight loss by blocking the signaling of endogenous cannabinoids.[7][8][9] Despite showing efficacy in preclinical and clinical trials, its development was halted in 2008. This decision was part of a broader cessation of clinical trials for all CB1 receptor antagonists due to concerns over psychiatric side effects, including anxiety, depression, and suicidal ideation, which emerged as a class-wide issue.[5][10][11][12]
This guide serves as a technical resource, detailing the scientific foundation of otenabant as a selective CB1 antagonist.
Mechanism of Action
Otenabant functions as a selective antagonist at the CB1 receptor.[7][9] CB1 receptors are G-protein coupled receptors (GPCRs) that primarily couple to inhibitory G-proteins of the Gi/o family.[2][3][13][14]
Normal CB1 Receptor Signaling:
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Activation: Endogenous cannabinoids (like anandamide (B1667382) or 2-AG) or exogenous agonists bind to the CB1 receptor.
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G-Protein Coupling: The activated receptor facilitates the exchange of GDP for GTP on the α-subunit of the associated Gi/o protein.
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Downstream Effects: The activated Gαi subunit dissociates and inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4] This pathway, along with signaling through Gβγ subunits, modulates various downstream effectors, including the activation of mitogen-activated protein kinase (MAPK) pathways and the regulation of ion channels (e.g., inhibition of Ca2+ channels and activation of K+ channels).[2][3][13][14]
Action of Otenabant: Otenabant competitively binds to the CB1 receptor, preventing endogenous or exogenous agonists from activating it. This blockade inhibits the downstream signaling cascade, thereby preventing the physiological effects associated with CB1 receptor activation, such as increased appetite.[9]
Pharmacological Profile
Otenabant is characterized by its high affinity and selectivity for the CB1 receptor over the CB2 receptor. Its pharmacological properties have been determined through a series of in vitro and in vivo studies.
Quantitative Data: Binding Affinity and Functional Potency
The following tables summarize the key quantitative metrics for otenabant.
Table 1: Receptor Binding Affinity (Ki)
| Receptor Target | Species | Ki (nM) | Selectivity (CB2/CB1) | Reference |
|---|---|---|---|---|
| CB1 | Human | 0.7 | ~10,857-fold | [7][8][9][15] |
| CB1 | Rat | 2.8 | N/A | [7][15] |
| CB2 | Human | 7600 | N/A |[7][8][9] |
Table 2: In Vitro Functional Antagonist Potency
| Assay Type | Receptor Target | Ki (nM) | Reference |
|---|
| Functional Assay | Human CB1 | 0.2 |[6][9] |
In Vivo Efficacy
Preclinical studies in animal models demonstrated otenabant's effectiveness in modulating CB1-mediated behaviors and metabolic parameters.
Table 3: In Vivo Effects in Animal Models
| Model | Species | Dose | Effect | Reference |
|---|---|---|---|---|
| Agonist Challenge | Rodent | Not specified | Reverses CB1 agonist-induced hypo-locomotion, hypothermia, analgesia, and catalepsy. | [7][8][9] |
| Acute Food Intake | Rodent | Dose-dependent | Anorectic activity (reduces food intake) in fast-induced re-feeding and nocturnal feeding models. | [7][8][9][16] |
| Energy Expenditure | Rat | Not specified | Acutely stimulates energy expenditure and increases fat oxidation (decreased respiratory quotient). | [7][8][9] |
| Diet-Induced Obesity | Mouse | 10 mg/kg (p.o.) for 10 days | Promoted a 9% vehicle-adjusted weight loss. |[6][7][8][9] |
Key Experimental Protocols
The characterization of otenabant relies on standard pharmacological assays. Detailed below are the typical methodologies for determining its binding affinity and functional antagonism.
Radioligand Binding Assay (for Ki determination)
This assay quantifies the affinity of a test compound (otenabant) by measuring its ability to displace a known radiolabeled ligand from the CB1 receptor.[17][18][19]
Methodology:
-
Membrane Preparation:
-
Cell membranes from cell lines recombinantly expressing the human CB1 receptor (e.g., HEK-293 or CHO cells) or brain tissue homogenates are prepared.[20][21]
-
Tissue or cells are homogenized in an ice-cold lysis buffer. The homogenate is centrifuged to pellet the membranes, which are then washed and resuspended in a binding buffer.[21]
-
Protein concentration is determined using a standard method like the BCA assay.[21]
-
-
Assay Setup (96-well plate format):
-
Total Binding: Wells contain membrane preparation, a fixed concentration of a radiolabeled CB1 ligand (e.g., [³H]CP-55,940), and binding buffer.[20]
-
Non-specific Binding: Wells contain the same components as total binding, plus a high concentration of an unlabeled CB1 agonist/antagonist to saturate the receptors.[20]
-
Competition Binding: Wells contain membrane preparation, radioligand, and serial dilutions of the test compound (otenabant).
-
-
Incubation: The plate is incubated, typically for 60-90 minutes at 30°C, to allow the binding to reach equilibrium.[20][21]
-
Filtration: The reaction is terminated by rapid vacuum filtration through glass fiber filters (e.g., GF/B or GF/C), which trap the membranes with bound radioligand.[20][21]
-
Washing: Filters are washed multiple times with ice-cold wash buffer to remove unbound radioligand.[20][21]
-
Detection: Scintillation fluid is added to the filters, and the radioactivity is measured using a scintillation counter.
-
Data Analysis:
-
Specific binding is calculated by subtracting non-specific binding from total binding.
-
The IC50 value (concentration of otenabant that inhibits 50% of specific binding) is determined by non-linear regression.
-
The Ki value is calculated from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.[20]
-
[³⁵S]GTPγS Binding Assay (for Functional Antagonism)
This functional assay measures the activation of G-proteins coupled to a receptor.[22] Antagonists are assessed by their ability to inhibit agonist-stimulated G-protein activation. The non-hydrolyzable GTP analog, [³⁵S]GTPγS, binds to activated Gα subunits, and its accumulation is measured.[22][23]
Methodology:
-
Membrane Preparation: Similar to the binding assay, membranes expressing CB1 receptors are prepared.
-
Assay Setup (96-well plate format):
-
Wells are prepared in an assay buffer containing GDP (essential for detecting agonist stimulation).[24]
-
Varying concentrations of the antagonist (otenabant) are added to the wells.
-
A fixed, sub-maximal concentration of a CB1 agonist (e.g., CP-55,940) is added to stimulate the receptor.
-
The reaction is initiated by adding [³⁵S]GTPγS.
-
-
Incubation: The plate is incubated (e.g., 60-90 minutes at 37°C) with gentle agitation.[24]
-
Termination & Filtration: The reaction is stopped by rapid filtration, similar to the binding assay.
-
Detection: Radioactivity bound to the filters is quantified by a scintillation counter.
-
Data Analysis:
-
The ability of otenabant to inhibit the agonist-stimulated [³⁵S]GTPγS binding is plotted against its concentration.
-
The IC50 is determined, and the functional antagonist constant (Ki or Kb) is calculated using an appropriate pharmacological equation (e.g., the Gaddum equation).
-
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